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Compound of Interest

Compound Name: Ro 23-9358

Cat. No.: B1204007

Essential Safety and Handling Guide for Ro 23-
9358

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Ro 23-9358, a
potent inhibitor of secretory phospholipase A2 with anti-inflammatory properties.[1] Adherence
to these procedures is vital for ensuring laboratory safety and maintaining experimental
integrity.

Summary of Chemical Safety Information

For quick reference, the following table summarizes the key safety and physical properties of
Ro 23-9358.
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Property Value Source

N-[3,5-Bis(decyloxy)phenyl]-N-

Chemical Name Sigma-Aldrich
(carboxymethyl)glycine
CAS Number 153125-17-8 Sigma-Aldrich
Molecular Formula C30H51NOe CymitQuimica[1]
Molecular Weight 521.73 g/mol Sigma-Aldrich
Appearance White solid Sigma-Aldrich
Solubility DMSO: 16 mg/mL Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Personal Protective Equipment  N95 dust mask, eye shields,

Sigma-Aldrich
(PPE) gloves

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Ro 23-9358 to
prevent inhalation, skin, and eye contact.

o Respiratory Protection: A NIOSH-approved N95 dust mask is the minimum requirement to
prevent inhalation of the powdered substance. For procedures that may generate significant
aerosols, a higher level of respiratory protection, such as a powered air-purifying respirator
(PAPR), should be considered.

e Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to
protect the eyes from dust patrticles.

e Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn. It is
crucial to inspect gloves for any tears or punctures before use and to practice proper glove
removal techniques to avoid skin contamination.

o Body Protection: A laboratory coat or gown should be worn to protect street clothing and skin
from contamination. For large-scale operations, additional protective clothing may be
necessary.
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Operational Plan for Handling

Strict adherence to the following procedures will minimize the risk of exposure and cross-
contamination during the handling of Ro 23-9358.

1. Preparation and Engineering Controls:

 All work with solid Ro 23-9358 should be conducted in a designated area, preferably within a
chemical fume hood or a ventilated balance enclosure, to control dust.

o Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

o Assemble all necessary equipment and reagents before commencing work to minimize
movement in and out of the designated handling area.

2. Weighing and Reconstitution:

e When weighing the solid compound, use anti-static weigh paper or a weighing boat.
» Handle the powder gently to avoid creating airborne dust.
» For reconstitution, add the solvent slowly and carefully to the solid to prevent splashing.

3. Post-Handling Procedures:

e Thoroughly decontaminate all surfaces and equipment after use.

 Remove and dispose of PPE in the appropriate waste stream immediately after handling is
complete.

e Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans

A clear and concise plan for emergencies and waste disposal is critical for laboratory safety.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect laboratory personnel. The following workflow outlines the steps for managing a Ro
23-9358 spill.
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Initial Actions
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Caption: Workflow for handling a spill of solid Ro 23-9358.

© 2025 BenchChem. All rights

reserved.

4/6 Tech Support


https://www.benchchem.com/product/b1204007?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All waste materials contaminated with Ro 23-9358, including disposable PPE, absorbent
materials from spills, and empty containers, must be treated as hazardous chemical waste.

o Segregation: Collect all Ro 23-9358 waste in a dedicated, clearly labeled, and sealed
container.

o Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"Ro 23-9358," and the associated hazards.

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of Ro 23-9358 down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1204007?utm_src=pdf-body
https://www.benchchem.com/product/b1204007?utm_src=pdf-body
https://www.benchchem.com/product/b1204007?utm_src=pdf-body
https://www.benchchem.com/product/b1204007?utm_src=pdf-body
https://www.benchchem.com/product/b1204007?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1.JP2017536372A - Method of treating venom injection and related pharmaceutical
compositions, systems and kits - Google Patents [patents.google.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Ro 23-
9358]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204007#personal-protective-equipment-for-
handling-ro-23-9358]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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